Cas no 1805203-73-9 (4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine
• CAS No: 1805203-73-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4887506
• Update Time: 2025-10-28

4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-6(7(10)11)4(2-9)5(13)3-12-8/h3,7,13H,2H2,1H3
• InChI Key： KPHUVXVCUPKPTA-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine

4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1805203-73-9, known as 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a variety of functional groups, including a chloromethyl group, a difluoromethyl group, a hydroxyl group, and a methoxy group. These substituents confer the molecule with distinctive chemical properties and potential applications in diverse areas.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple functional groups in 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine makes it a versatile building block for synthesizing bioactive compounds. For instance, the chloromethyl group can act as an electrophilic site for nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. The hydroxyl and methoxy groups further enhance the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for bioavailability and target binding.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of pharmaceutical agents. Researchers have demonstrated that pyridine derivatives with similar substituents can exhibit potent anti-inflammatory, antiviral, and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry explored the use of analogous compounds in inhibiting key enzymes involved in inflammation pathways. The results suggested that 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine could serve as a lead compound for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The unique electronic properties imparted by its substituents make it a candidate for use in organic electronics. For instance, studies have shown that pyridine derivatives can be incorporated into organic semiconductors to enhance their charge transport properties. The chloromethyl and difluoromethyl groups in this compound are particularly advantageous for tuning the molecule's electronic behavior, making it suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and behavior of this compound in various ecosystems is crucial. Studies have shown that pyridine derivatives can undergo biodegradation under specific conditions, but their persistence in certain environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use and disposal.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-2-methoxypyridine is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an even more prominent role in advancing scientific innovation.